Cas no 54542-56-2 (Benzenemethanamine, 4-methoxy-N-methyl-3-(phenylmethoxy)-)

• Product Name: Benzenemethanamine, 4-methoxy-N-methyl-3-(phenylmethoxy)-
• CAS No: 54542-56-2
• MF: C₁₆H₁₉NO₂
• MW: 257.327564477921
• CID: 1589652
• PubChem ID: 12345934
• Update Time: 2025-04-21

Benzenemethanamine, 4-methoxy-N-methyl-3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-methoxy-N-methyl-3-(phenylmethoxy)-
• 1-(4-methoxy-3-phenylmethoxyphenyl)-N-methylmethanamine
• AKOS009023998
• 3-benzyloxy-4-methoxy-N-methyl-benzylamin
• 54542-56-2
• DTXSID20492746
• 1-[3-(Benzyloxy)-4-methoxyphenyl]-N-methylmethanamine

• Inchi： 1S/C16H19NO2/c1-17-11-14-8-9-15(18-2)16(10-14)19-12-13-6-4-3-5-7-13/h3-10,17H,11-12H2,1-2H3
• InChI Key： DKXFMJUAQRNATI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=C(C=CC(=C1)CNC)OC

Computed Properties

• Exact Mass: 257.14167
• Monoisotopic Mass: 257.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49